N-[1-(2-fluorophenyl)piperidin-3-yl]-1-hydroxycyclopentane-1-carboxamide

• IUPAC Name: N-[1-(2-fluorophenyl)piperidin-3-yl]-1-hydroxycyclopentane-1-carboxamide
• InChI: InChI=1S/C17H23FN2O2/c18-14-7-1-2-8-15(14)20-11-5-6-13(12-20)19-16(21)17(22)9-3-4-10-17/h1-2,7-8,13,22H,3-6,9-12H2,(H,19,21)
• InChI Key: DLOORUIPGJJORH-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(C1)(C(=O)NC2CCCN(C2)C3=CC=CC=C3F)O
• Molecular Formula: C17H23FN2O2
• Molecular Weight: 306.37 g/mol

Description

N-[1-(2-fluorophenyl)piperidin-3-yl]-1-hydroxycyclopentane-1-carboxamide, commonly known as FLI-06, is a chemical compound that has gained significant attention in the scientific community due to its potential therapeutic applications. It belongs to the class of piperidine compounds and is known to exhibit remarkable pharmacological properties. In

Mechanism of Action

FLI-06 exerts its pharmacological effects by inhibiting the activity of glycogen synthase kinase 3β (GSK-3β), a key protein that regulates the Wnt/β-catenin signaling pathway. By inhibiting GSK-3β, FLI-06 promotes the accumulation of β-catenin, a transcriptional co-activator that regulates the expression of various genes involved in cell proliferation, differentiation, and survival. FLI-06 also promotes the phosphorylation of tau protein, a key protein involved in the pathogenesis of Alzheimer's disease, leading to its degradation and clearance.
Biochemical and Physiological Effects:
FLI-06 has been shown to exhibit several biochemical and physiological effects, including the inhibition of cell proliferation and induction of apoptosis in cancer cells, the promotion of neural differentiation and survival of neurons, and the prevention of bone loss in osteoporosis. FLI-06 has also been shown to improve cognitive function and reduce the accumulation of amyloid beta protein in the brain, making it a potential candidate for the treatment of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

FLI-06 is a potent and selective inhibitor of GSK-3β, making it a valuable tool for studying the Wnt/β-catenin signaling pathway and its role in various diseases. FLI-06 has also been shown to exhibit low toxicity and good pharmacokinetic properties, making it a potential candidate for drug development. However, FLI-06 has some limitations in lab experiments, including its low solubility in water and its tendency to form aggregates, which can affect its bioavailability and pharmacological activity.

Future Directions

FLI-06 has shown great promise in various fields of research, and several future directions can be explored to further understand its pharmacological properties and potential therapeutic applications. Some of these directions include:
1. Studying the molecular mechanisms underlying FLI-06's effects on neural differentiation and survival.
2. Investigating the potential of FLI-06 as a treatment for osteoporosis and other bone-related disorders.
3. Developing novel formulations of FLI-06 to improve its solubility and bioavailability.
4. Exploring the potential of FLI-06 as a treatment for other neurodegenerative disorders, such as Parkinson's disease.
5. Investigating the potential of FLI-06 as a chemotherapeutic agent for the treatment of various types of cancer.
Conclusion:
FLI-06 is a promising chemical compound that exhibits potent pharmacological properties and has potential therapeutic applications in various fields of research. Its ability to inhibit GSK-3β and regulate the Wnt/β-catenin signaling pathway makes it a valuable tool for studying the molecular mechanisms underlying various diseases. Further research is needed to fully understand its pharmacological properties and potential therapeutic applications.

Synthesis Methods

The synthesis of FLI-06 involves the reaction of 1-hydroxycyclopentanecarboxylic acid with 1-(2-fluorophenyl)-piperidin-3-amine in the presence of a coupling reagent. The reaction is carried out in a solvent under controlled temperature and pressure conditions. The resulting product is then purified using various chromatographic techniques to obtain pure FLI-06.

Scientific Research Applications

FLI-06 has been extensively studied for its potential therapeutic applications in various fields of research. It has been found to exhibit potent inhibitory effects on the Wnt/β-catenin signaling pathway, which is known to play a crucial role in the development and progression of several diseases, including cancer, osteoporosis, and Alzheimer's disease. FLI-06 has also been shown to promote neural differentiation and enhance the survival of neurons, making it a potential candidate for the treatment of neurodegenerative disorders.